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Introduction

The cold pad-batch (CPB) dyeing method is a semi-continuous process predominantly used for
dyeing cellulosic fibers such as cotton and viscose with reactive dyes.[1][2] Developed in the
1960s, this technique is recognized for its economic and ecological advantages over traditional
exhaust dyeing methods.[2] Key benefits include significant reductions in water, energy, and
chemical consumption, primarily because the process operates at ambient temperatures and
eliminates the need for salt.[3][4][5]

In the CPB process, the fabric is impregnated with a dye liquor containing a reactive dye and
an alkali. It is then "batched" or stored at room temperature for several hours (typically 6-24
hours), during which the dye chemically reacts with the hydroxyl groups of the cellulosic fibers
to form a stable covalent bond.[2][6] This results in high dye fixation and excellent wash
fastness properties.[2][7] The primary drawback of this method is the long batching time
required for dye fixation.[2]

These application notes provide detailed protocols and quantitative data to guide researchers
in the successful implementation and optimization of the cold pad-batch dyeing method for
cellulosic fibers in a laboratory setting.

Key Process Parameters and Their Effects
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The efficiency and outcome of the cold pad-batch dyeing process are influenced by several

critical parameters. Understanding their interplay is essential for achieving desired color yield,
levelness, and fastness properties.

Table 1: Influence of Key Parameters on Cold Pad-Batch
Dyeing Outcomes
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Parameter

Typical Range

Effect on Dyeing

Dye Concentration

1-5% (owf)

Directly impacts the depth of
shade. Higher concentrations
generally lead to higher color
strength (K/S) up to a

saturation point.[8]

Alkali Type & Concentration

Varies (e.g., Sodium
Carbonate: 5-20 g/L; Sodium
Hydroxide: up to 10 mL/L)

Crucial for activating the
reactive dye and facilitating its
covalent bonding with the
cellulose. The optimal pH is
typically 10.8-11. The type and
concentration of alkali must be
matched to the reactivity of the
dye. An increase in alkali
concentration can increase the
K/S value up to an optimum
point, after which it may
decrease.[3][8][9]

Batching Time

6-24 hours

The duration required for the
dye-fiber reaction to reach
completion. Longer batching
times generally lead to higher
dye fixation, though the rate of
fixation decreases over time.
[2][10]

Batching Temperature

20-30°C

The rate of dye fixation is
temperature-dependent. While
it is a "cold" process,
maintaining a consistent
ambient temperature is crucial
for reproducibility.[5][11]
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Wetting Agents 1-2g/L

Ensures rapid and uniform
wetting of the fabric by the dye
liquor, which is essential for

achieving level dyeing.[4]

Urea 40-150 g/L

Can be added to the dye liquor
to enhance the solubility of
certain reactive dyes and to
act as a hygroscopic agent,
preventing the fabric from
drying out during batching.[4]
[5][12]

Experimental Protocols

The following protocols provide a step-by-step guide for conducting cold pad-batch dyeing

experiments on cellulosic fabrics in a laboratory setting.

Materials and Equipment

e Fabric: Scoured and bleached 100% cotton or other cellulosic fabric.

e Dyes: Reactive dyes suitable for cold pad-batch application (e.g., vinyl sulfone,

monofluorotriazine types).

e Chemicals:

[¢]

Sodium Carbonate (Na2CO3)

[e]

Sodium Hydroxide (NaOH)

[e]

Wetting Agent (low-foaming)

o

Urea (optional)

[¢]

Acetic Acid (for neutralization)

[¢]

Non-ionic soap
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e Equipment:
o Laboratory padding mangle
o Beakers and graduated cylinders
o Magnetic stirrer and stir bars
o pH meter
o Plastic film for wrapping
o Roller for batching
o Water bath or oven for washing

o Spectrophotometer for color measurement

Protocol 1: Standard Cold Pad-Batch Dyeing Procedure

» Fabric Preparation:

o Ensure the fabric is properly scoured and bleached to remove all impurities, resulting in a
neutral pH (around 6.0-7.0) and good absorbency.

o Cut the fabric to the desired dimensions for padding.
e Dye Liquor and Alkali Solution Preparation:

o Prepare the dye solution and the alkali solution in separate beakers. This prevents
premature hydrolysis of the reactive dye.[5]

o Dye Solution: Dissolve the calculated amount of reactive dye and wetting agent (and urea,
if needed) in deionized water with stirring. A typical ratio is 4 parts dye solution.[5]

o Alkali Solution: Dissolve the calculated amount of alkali (e.g., sodium carbonate) in
deionized water. A typical ratio is 1 part alkali solution.[5]

e Padding:
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o Just before dyeing, combine the dye and alkali solutions.

o Set the pressure on the laboratory padding mangle to achieve the desired wet pick-up
(typically 60-80% for cotton).[11][13]

o Pass the fabric through the dye liquor in the pad trough and then through the nip rollers at
a constant speed. The immersion time is typically short (1-2 seconds).

e Batching:
o Immediately after padding, roll the dyed fabric onto a roller, ensuring it is free of creases.

o Wrap the batched fabric securely in plastic film to prevent evaporation and absorption of
atmospheric carbon dioxide.[14]

o Store the wrapped batch at a constant ambient temperature (e.g., 25°C) for the desired
batching time (e.g., 12-24 hours). For consistency, the batch can be slowly rotated.[14]

e Washing-off:
o After the batching period, unwrap the fabric.
o Rinse the fabric thoroughly with cold water to remove unfixed dye.

o Perform a hot soaping wash (e.g., with 2 g/L non-ionic soap at 95°C for 10-15 minutes) to
remove hydrolyzed dye.[15]

o Rinse with hot water and then cold water.
o Neutralize the fabric with a dilute solution of acetic acid (e.g., 1 g/L).[8]
o Final cold rinse and air dry.
» Evaluation:
o Assess the color strength (K/S) of the dyed fabric using a spectrophotometer.

o Evaluate color fastness properties (e.g., to washing, rubbing) according to standard test
methods (e.g., AATCC or ISO).
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Table 2: Example Dyeing Recipes and Expected

Qutcomes
Recipe 1 (Light Recipe 2 (Medium Recipe 3 (Dark
Parameter
Shade) Shade) Shade)
Reactive Dye (g/L) 5 15 30
Sodium Carbonate
10 15 20
(9/L)
Wetting Agent (g/L) 2 2 2
Urea (g/L) 40 40 40
Wet Pick-up (%) 70 70 70
Batching Time (hours) 12 16 24
Batching Temperature
25 25 25
0
Expected K/S Value Low-Medium Medium-High High
Expected Wash
Good to Excellent Good to Excellent Good to Excellent

Fastness

Note: The actual K/S values will depend on the specific dye used.

Visualizing the Process and Mechanism
Experimental Workflow

The following diagram illustrates the sequential steps of the cold pad-batch dyeing process.
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Caption: Experimental workflow for the cold pad-batch dyeing of cellulosic fibers.

Chemical Reaction Mechanism

The core of the cold pad-batch process is the chemical reaction between the reactive dye and
the cellulosic fiber, which occurs in an alkaline environment.
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Caption: Covalent bond formation between a reactive dye and a cellulosic fiber.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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